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Compound of Interest

Compound Name: 2-Methylpropane-1,2-diol

Cat. No.: B142230

Essential Safety and Handling Guide for 2-
Methylpropane-1,2-diol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-Methylpropane-1,2-
diol (CAS No. 558-43-0) to ensure the well-being of laboratory personnel and maintain
operational excellence. Adherence to these procedures is vital for a safe and compliant
laboratory environment.

Immediate Safety and Hazard Information

2-Methylpropane-1,2-diol is a chemical that requires careful handling due to its potential
health hazards. It is classified as causing skin and serious eye irritation, and it may cause
respiratory irritation.[1][2] The substance is also harmful if swallowed, in contact with skin, or if
inhaled.[3] Additionally, it is categorized as a combustible liquid, necessitating precautions
against ignition sources.[3]

Key Hazards:
 Skin Irritation: Causes skin irritation upon contact.[1][2]

e Eye Irritation: Causes serious eye irritation.[1][2]
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» Respiratory Irritation: May cause respiratory irritation if inhaled.[1][2]

e Acute Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[3]

o Flammability: Combustible liquid.[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Methylpropane-

1,2-diol to minimize exposure and ensure personal safety.

PPE Category

Specification

Rationale

Eye & Face Protection

Chemical splash goggles
conforming to EN 166 (EU) or
NIOSH (US) standards.

Protects eyes from splashes
and mists of the chemical,
which can cause serious eye

irritation.[1]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Inspect
gloves for integrity before each

use.

Prevents skin contact, which

can lead to skin irritation.

Body Protection

A flame-retardant lab coat or a
100% cotton lab coat, long

pants, and closed-toe shoes.

Protects the body from
accidental splashes and
contact. The combustible
nature of the liquid makes
flame-retardant clothing a wise

precaution.

Respiratory Protection

Use only in a well-ventilated
area or a certified chemical
fume hood. If ventilation is
inadequate, use a NIOSH-
approved respirator with an

organic vapor cartridge.

Minimizes the inhalation of
vapors or mists, which can
cause respiratory tract
irritation.[1][3]

Operational and Disposal Plans
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A systematic approach to handling and disposal is crucial for safety and environmental
responsibility.

Handling and Storage:

e Always handle 2-Methylpropane-1,2-diol in a well-ventilated area, preferably within a
chemical fume hood.[1]

o Keep the chemical away from heat, sparks, open flames, and other ignition sources as it is a
combustible liquid.[3]

e Ground all containers and equipment during transfer to prevent static discharge.

e Store in a cool, dry, and well-ventilated place in a tightly sealed container.[3]

e Wash hands and any exposed skin thoroughly after handling.[1][2]

Spill Management:

o Evacuate: Immediately evacuate non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated.

o Contain: Use an inert absorbent material like sand or vermiculite to contain the spill.

o Collect: Carefully collect the absorbed material into a labeled, sealed container for
hazardous waste.

e Clean: Clean the spill area with soap and water.

Disposal Plan:

o All waste containing 2-Methylpropane-1,2-diol must be treated as hazardous waste.

o Collect waste in a clearly labeled, sealed, and compatible container.

» Do not dispose of this chemical down the drain or in general waste.
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» Arrange for disposal through a licensed hazardous waste disposal contractor in accordance
with local, state, and federal regulations.[3]

Quantitative Data

While specific occupational exposure limits for 2-Methylpropane-1,2-diol are not readily
available, data for related glycols are provided for context.

Reference
Parameter Value Source
Compound
Occupational
Exposure Limits
(OELs)
ACGIH TLV-TWA (8- 25 ppm (vapor
) Ethylene Glycol OSHA[4]
hour) fraction)
50 ppm (vapor
ACGIH TLV-STEL (15- fraction), 10 mg/m3
) ) ) Ethylene Glycol OSHA[4]
minute) (inhalable particulate
matter)
NIOSH REL-C
N 40 ppm (100 mg/m3) Ethylene Glycol OSHA[4]
(Ceiling)

150 ppm (474 mg/m3)
WEL (8-hour TWA) (total vapor and 1,2-Propanediol Chemical Suppliers[5]

particulates)

) ] 2-Methylpropane-1,2-
Physical Properties

diol
Boiling Point 176 - 178 °C Sigma-Aldrich[6]
Flash Point 74 °C TCI
Molecular Weight 90.12 g/mol PubChem[1]
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Experimental Protocol: Oxidation of 2-
Methylpropane-1,2-diol

This protocol describes a common reaction involving 2-Methylpropane-1,2-diol and highlights
the necessary safety precautions.

Objective: To perform the oxidative cleavage of 2-Methylpropane-1,2-diol using periodic acid
to yield acetone and formaldehyde.

Materials:

e 2-Methylpropane-1,2-diol

e Periodic acid (HslOe)

¢ Suitable solvent (e.g., water or a mixture of water and a miscible organic solvent like THF)
e Round-bottom flask

e Magnetic stirrer and stir bar

e Addition funnel

e |ce bath

o Appropriate work-up and extraction reagents (e.g., sodium bicarbonate solution, diethyl
ether)

Rotary evaporator
Procedure:

» Preparation: Set up the reaction apparatus in a chemical fume hood. Ensure all glassware is
clean and dry.

» Reactant Addition: Dissolve a known quantity of 2-Methylpropane-1,2-diol in the chosen
solvent in the round-bottom flask and place it in an ice bath to cool.
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Reagent Addition: Dissolve the periodic acid in the same solvent and add it to the addition
funnel.

Reaction: Slowly add the periodic acid solution to the stirred solution of 2-Methylpropane-
1,2-diol over a period of 30-60 minutes, maintaining the temperature below 10°C.

Monitoring: Monitor the reaction progress using a suitable technique (e.g., thin-layer
chromatography).

Work-up: Once the reaction is complete, quench any remaining periodic acid with a reducing
agent (e.g., sodium thiosulfate solution). Neutralize the solution with a mild base like sodium
bicarbonate.

Extraction: Extract the product mixture with a suitable organic solvent.

Purification: Dry the combined organic layers over an anhydrous drying agent, filter, and
concentrate the solvent using a rotary evaporator. The volatile products, acetone and
formaldehyde, can be identified by appropriate analytical methods.

Safety Considerations during the Protocol:

All steps must be performed in a chemical fume hood while wearing the specified PPE.
Periodic acid is a strong oxidizer and should be handled with care.
The reaction can be exothermic; therefore, slow addition and temperature control are crucial.

The products, acetone and formaldehyde, are volatile and have their own specific hazards
that must be considered.

Workflow for Safe Handling of 2-Methylpropane-1,2-
diol
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Safe Handling Workflow for 2-Methylpropane-1,2-diol
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Caption: Logical workflow for the safe handling of 2-Methylpropane-1,2-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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